Cas no 2172080-93-0 (2-cyclobutyl-4-methyl-5-(oxan-4-yl)furan-3-ylmethanamine)

• Product Name: 2-cyclobutyl-4-methyl-5-(oxan-4-yl)furan-3-ylmethanamine
• CAS No: 2172080-93-0
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 6592866
• PubChem ID: 165602483
• Update Time: 2025-05-30

2-cyclobutyl-4-methyl-5-(oxan-4-yl)furan-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-4-methyl-5-(oxan-4-yl)furan-3-ylmethanamine
• 2172080-93-0
• [2-cyclobutyl-4-methyl-5-(oxan-4-yl)furan-3-yl]methanamine
• EN300-1615626

• Inchi： 1S/C15H23NO2/c1-10-13(9-16)15(11-3-2-4-11)18-14(10)12-5-7-17-8-6-12/h11-12H,2-9,16H2,1H3
• InChI Key： JSGLDAYKUWOTCA-UHFFFAOYSA-N
• SMILES： O1C(=C(C)C(CN)=C1C1CCC1)C1CCOCC1

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.4Ų

Additional information on 2-cyclobutyl-4-methyl-5-(oxan-4-yl)furan-3-ylmethanamine

Recent Advances in the Study of 2-cyclobutyl-4-methyl-5-(oxan-4-yl)furan-3-ylmethanamine (CAS: 2172080-93-0)

The compound 2-cyclobutyl-4-methyl-5-(oxan-4-yl)furan-3-ylmethanamine (CAS: 2172080-93-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 2-cyclobutyl-4-methyl-5-(oxan-4-yl)furan-3-ylmethanamine. Researchers have developed a novel multi-step synthesis route that involves cyclobutylation and furan ring formation, followed by functionalization with the oxan-4-yl group. The yield and purity of the final product have been significantly improved through optimization of reaction conditions, including temperature, solvent choice, and catalyst selection.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising interactions with several central nervous system (CNS) targets. Specifically, it has shown moderate affinity for serotonin and dopamine receptors, suggesting potential applications in neurological disorders. Molecular docking studies have provided insights into the binding modes of 2-cyclobutyl-4-methyl-5-(oxan-4-yl)furan-3-ylmethanamine with these receptors, revealing key interactions that could be exploited for further drug development.

Pharmacokinetic evaluations of this compound have revealed favorable absorption and distribution properties, with moderate blood-brain barrier penetration. However, metabolic stability remains a challenge, as rapid hepatic clearance has been observed in preclinical models. Current research efforts are focused on structural modifications to improve metabolic stability while maintaining the desired pharmacological profile.

The safety profile of 2-cyclobutyl-4-methyl-5-(oxan-4-yl)furan-3-ylmethanamine has been assessed in preliminary toxicology studies. While showing acceptable acute toxicity levels, chronic exposure studies are currently underway to evaluate potential long-term effects. These studies are particularly important given the compound's structural similarity to known psychoactive substances.

From a medicinal chemistry perspective, this compound represents an interesting scaffold for further optimization. The presence of both furan and cyclobutyl moieties offers opportunities for diverse chemical modifications, potentially leading to improved selectivity and potency. Several research groups are currently exploring derivatives of this core structure with the aim of developing more effective therapeutic agents.

In conclusion, 2-cyclobutyl-4-methyl-5-(oxan-4-yl)furan-3-ylmethanamine (CAS: 2172080-93-0) emerges as a promising compound with potential applications in CNS drug discovery. While challenges remain in optimizing its pharmacokinetic properties and fully understanding its safety profile, the current research landscape suggests significant opportunities for further development. Continued investigation into this molecule and its derivatives may yield valuable insights for the treatment of neurological and psychiatric disorders.